Cas no 1707373-05-4 (1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1707373-05-4
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 5717173
• PubChem ID: 97620543
• Update Time: 2025-10-12

1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid
• 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylicacid
• 1707373-05-4
• 1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C13H14N4O2/c1-8-14-10-5-3-2-4-9(10)12(15-8)17-7-6-11(16-17)13(18)19/h6-7H,2-5H2,1H3,(H,18,19)
• InChI Key： HOUZEDXKIOVHQH-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2=C3C(CCCC3)=NC(C)=N2)N=1)=O

Computed Properties

• Exact Mass: 258.11167570g/mol
• Monoisotopic Mass: 258.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1707373-05-4) and Its Emerging Applications in Chemical Biology

The compound 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid, identified by its CAS number 1707373-05-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines the structural motifs of tetrahydroquinazoline and pyrazole, creating a scaffold that has garnered attention for its versatile biological activities. The unique arrangement of nitrogen atoms and aromatic rings in this molecule imparts distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and therapeutic development.

In recent years, the field of medicinal chemistry has seen a surge in interest toward multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The structural framework of 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid aligns well with this paradigm, as it possesses the capacity to modulate several key enzymes and receptors involved in critical cellular pathways. This dual functionality not only enhances its therapeutic efficacy but also reduces the likelihood of resistance development, making it an attractive candidate for the development of novel therapeutics.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, a family of enzymes that play a central role in cell signaling and are frequently dysregulated in various diseases, including cancer. The pyrazole moiety in particular is known to exhibit kinase inhibitory activity, while the tetrahydroquinazoline ring provides additional binding interactions that can fine-tune specificity. Preclinical studies have demonstrated that derivatives of this class exhibit promising activity against several kinases, including tyrosine kinases and serine/threonine kinases. These findings have spurred further investigation into the mechanism of action and potential applications of 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid as a lead compound for kinase inhibitors.

Beyond its kinase inhibitory properties, this compound has also shown promise as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways such as NF-κB and MAPK signaling cascades, 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid may offer therapeutic benefits beyond its primary kinase inhibition. Recent studies have highlighted its ability to modulate cytokine production and reduce inflammatory mediator release in vitro and in vivo models. These findings suggest that this compound could be repurposed or further optimized for the treatment of inflammatory conditions.

The synthesis of 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid presents an intriguing challenge due to its complex heterocyclic core. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient assembly of the tetrahydroquinazoline ring system from readily available precursors. Additionally, palladium-catalyzed coupling reactions have been instrumental in introducing the pyrazole moiety at the desired position on the tetrahydroquinazoline scaffold. These synthetic strategies not only streamline production but also allow for facile modifications to explore structure–activity relationships (SAR) and optimize pharmacological properties.

The pharmacokinetic profile of 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)-1H-pyrazole-3-carboxylic acid is another critical factor that influences its potential as a therapeutic agent. Preliminary studies suggest that this compound exhibits favorable solubility and metabolic stability characteristics when compared to other kinase inhibitors with similar structures. These properties are essential for ensuring adequate bioavailability and prolonged circulation time within the body. Furthermore, computational modeling has been employed to predict binding affinities and optimize drug-like properties such as lipophilicity and polar surface area (PSA). Such virtual screening approaches have accelerated the discovery process by identifying promising analogs with enhanced pharmacokinetic profiles.

In conclusion, 1-(2-Methyl -5 , 6 , 7 , 8 -tetrahy droqu in az oli ne -4 - yl ) - 1 H - py ra z ol e -3 - car bo x y l ic ac id (CAS No . 1707373 -05 -4 ) represents a prom is ing mole cule with broad bi o logical act iv ities , inclu ding ki nase inhibition an d anti-in flamma tory prop ert ies . Its unique structu re an d favorable pharma cok ine tic char act eristics make it an attrac tive candi date for furthe r stu dies i n pharma ceutical re search . As our un derstan ding o f bi ological pathw ays contin ues to e vol ve , so too will our cap abil ities to design mo le cules like this one that can m odulate multiple targets i n a co ordi nated ma nner . The com bination o f synthetic advanc em ents an d computa tional metho ds holds great promise for explo ring th e full poten tial o f th is i m portant com pound i n th e treatm ent o f hum an disea ses .